![molecular formula C4H2Cl2O2 B107422 Fumaryl chloride CAS No. 627-63-4](/img/structure/B107422.png)
Fumaryl chloride
Overview
Description
Fumaryl Chloride Description
This compound is a chemical compound that has been studied in various contexts, including its role in the synthesis of polymers, its photodissociation dynamics, and its vibrational spectra. It is a molecule that contains two acyl chloride groups attached to a carbon-carbon double bond, making it a potentially reactive dienophile in Diels-Alder reactions and a useful intermediate in organic synthesis .
Synthesis Analysis
The synthesis of this compound is not directly described in the provided papers, but its use as a reactant suggests that it is readily available for chemical reactions. For instance, it has been used in the synthesis of linear unsaturated oligo-anhydrides, which are then reacted with poly(ethylene glycol) to produce di- and tri-block copolymers . Additionally, this compound reacts with furan in a Diels-Alder reaction to form an oxabicycloheptane derivative, which is a key step in the synthesis of reduction products of cis-maneonene-A .
Molecular Structure Analysis
The molecular structure and conformational composition of this compound have been determined by gas-phase electron diffraction. The molecule exists as a mixture of three different conformers: anti-anti, anti-syn, and syn-syn, with the anti-anti form being the most energetically favorable . The vibrational spectra of this compound have also been studied, providing insights into the different conformers present in both the liquid and solid phases .
Chemical Reactions Analysis
This compound undergoes photodissociation at 235 nm, leading to the formation of chlorine atoms and molecular hydrogen chloride (HCl). The dynamics of this process have been studied using resonance enhanced multiphoton ionization (REMPI) time-of-flight (TOF) techniques, revealing the translational energy distribution and the recoil anisotropy parameter for the chlorine atom elimination channels . Additionally, the Diels-Alder reaction of this compound with furan has been investigated, leading to the synthesis of important organic compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are inferred from its behavior in various reactions and its molecular structure. The electron diffraction studies provide bond distances and valence angles, which are crucial for understanding the reactivity and stability of the molecule . The vibrational spectra studies contribute to the understanding of the molecule's behavior in different phases and the influence of conformational changes on its properties .
Scientific Research Applications
1. Vibrational Spectroscopy and Crystal Structure Analysis
- Fumaryl chloride has been studied for its vibrational spectra in both liquid and crystalline phases. These studies help understand the molecular structure and behavior of this compound under different conditions. For instance, the research conducted by Landry & Katon (1984) focused on the vibrational assignment and crystal structure of this compound, revealing the presence of two planar conformers in the liquid phase (Landry & Katon, 1984).
2. Photodissociation Dynamics
- The dynamics of Cl atom formation in the photodissociation of this compound at specific wavelengths was explored by Kawade et al. (2011). This research provides insights into the behavior of this compound when exposed to light, which is crucial in understanding its chemical properties and potential applications in photochemistry (Kawade et al., 2011).
3. Rotational Equilibria Study
- Studies like the one conducted by Koster, Vasileff, & Carlson (1971) on the rotational equilibria in this compound contribute to a deeper understanding of its molecular behavior and potential applications in areas such as spectroscopy and materials science (Koster, Vasileff, & Carlson, 1971).
4. Gas Phase Molecular Structure
- Research on the gas phase molecular structure of this compound, like the study by Hagen (1985), provides valuable information on its conformational composition, which is essential for understanding its reactivity and potential applications in gas-phase chemistry (Hagen, 1985).
5. UV-Laser Photoisomerization
- Studies like the one by Pietri et al. (2000) on the UV-laser photoisomerization of this compound have contributed to the identification of new compounds and understanding the photochemical properties of this compound, which could have implications in fields like photodynamic therapy and photochemistry (Pietri et al., 2000).
6. Conjugative Effects in Compounds
- Research on the vibrational spectra and assignment of related compounds, such as monomethyl this compound, helps in understanding the conjugative interactions in these molecules, which is crucial for their applications in various chemical reactions and materials science (Katon & Chu, 1982).
7. Biocompatibility and Tissue Engineering
- The development of novel materials like poly(caprolactone fumarate), which uses this compound, for applications in tissue engineering and biocompatibility studies highlights the potential medical applications of this compound derivatives (Jabbari et al., 2005).
Safety and Hazards
Future Directions
Fumaryl chloride is used in the synthesis of oligo(poly(ethylene glycol) fumarate) (OPF), a polymer useful for tissue engineering applications . The physical properties of the OPF oligomer and resulting cross-linked hydrogel can be easily tailored by varying PEG molecular weight . OPF hydrogels are injectable, they polymerize in situ, and they undergo biodegradation by hydrolysis of ester bonds .
Mechanism of Action
Target of Action
Fumaryl chloride is a chemical compound with the formula ClCOCH=CHCOCl . It is primarily used as a reagent in organic synthesis . The primary targets of this compound are organic compounds with active hydrogen atoms, such as alcohols and amines, where it acts as an acylating agent .
Mode of Action
This compound reacts with these targets through a process known as acylation. In this reaction, the chloride ions in this compound are replaced by the nucleophilic part of the target molecule, forming an ester or amide bond . This changes the chemical structure of the target molecule, potentially altering its properties and behavior.
Biochemical Pathways
The exact biochemical pathways affected by this compound depend on the specific target molecules it reacts with. For example, this compound has been used in the preparation of high molecular weight poly(propylene fumarate), a biodegradable polymer used in medical applications . In this case, the reaction of this compound with propylene glycol forms the polymer, affecting the biochemical pathways related to the degradation and metabolism of this material in the body .
Pharmacokinetics
The pharmacokinetics of this compound, including its absorption, distribution, metabolism, and excretion (ADME) properties, are not well-studied. As a small, lipophilic molecule, it is likely to be well-absorbed and distributed throughout the body. Due to its reactivity, it may be rapidly metabolized and excreted .
Result of Action
The result of this compound’s action is the formation of new chemical compounds through acylation reactions. These new compounds can have a wide range of properties and effects, depending on their structure and the context in which they are used .
Action Environment
The action of this compound can be influenced by various environmental factors. For example, the presence of water can lead to hydrolysis of this compound, reducing its effectiveness as an acylating agent . Additionally, this compound is sensitive to heat and light, which can cause it to decompose . Therefore, it is typically stored under inert gas and protected from moisture .
properties
IUPAC Name |
(E)-but-2-enedioyl dichloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2Cl2O2/c5-3(7)1-2-4(6)8/h1-2H/b2-1+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLYYJUJDFKGVKB-OWOJBTEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=CC(=O)Cl)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=C/C(=O)Cl)\C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2Cl2O2 | |
Record name | FUMARYL CHLORIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/784 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3033519 | |
Record name | Fumaryl chloride | |
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Molecular Weight |
152.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Fumaryl chloride appears as a straw colored fuming liquid with a pungent odor. Vapors irritate the eyes and mucous membranes. Corrosive to metals and tissue., Fuming straw-colored liquid with a pungent odor; [CAMEO] Colorless liquid with an acrid odor; [Alfa Aesar MSDS] | |
Record name | FUMARYL CHLORIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/784 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Fumaryl chloride | |
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Vapor Pressure |
2.07 [mmHg] | |
Record name | Fumaryl chloride | |
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CAS RN |
627-63-4 | |
Record name | FUMARYL CHLORIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/784 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Fumaryl chloride | |
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Record name | Fumaryl chloride | |
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Record name | 2-Butenedioyl dichloride, (2E)- | |
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Record name | Fumaryl chloride | |
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Record name | Fumaroyl chloride | |
Source | European Chemicals Agency (ECHA) | |
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Record name | FUMARYL CHLORIDE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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